Cas no 2138145-54-5 (N-[(3-bromocyclobutyl)methyl]butanamide)

• Product Name: N-[(3-bromocyclobutyl)methyl]butanamide
• CAS No: 2138145-54-5
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• CID: 6301334
• PubChem ID: 165438844
• Update Time: 2025-05-21

N-[(3-bromocyclobutyl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-377050
• N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide
• N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
• N-[(3-bromocyclobutyl)methyl]butanamide
• 2138145-54-5
• EN300-718793
• 2137036-48-5
• 2137077-60-0
• EN300-377008

• Inchi： 1S/C9H16BrNO/c1-2-3-9(12)11-6-7-4-8(10)5-7/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： NCSIQPDJRFVQFQ-UHFFFAOYSA-N
• SMILES： BrC1CC(CNC(CCC)=O)C1

Computed Properties

• Exact Mass: 233.04153g/mol
• Monoisotopic Mass: 233.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on N-[(3-bromocyclobutyl)methyl]butanamide

Introduction to N-[(3-bromocyclobutyl)methyl]butanamide (CAS No. 2138145-54-5)

N-[(3-bromocyclobutyl)methyl]butanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138145-54-5, features a unique structural framework that makes it a promising candidate for various applications in medicinal chemistry. The presence of both a bromocyclobutyl moiety and a butanamide group contributes to its distinctive chemical properties, which are being explored for their potential in drug design and synthesis.

The molecular structure of N-[(3-bromocyclobutyl)methyl]butanamide consists of a cyclobutyl ring substituted with a bromine atom at the 3-position, attached to a butanamide side chain. This configuration imparts specific reactivity and binding characteristics, making it an intriguing subject for further study. In recent years, there has been growing interest in the development of novel compounds that incorporate cycloalkyl and brominated functionalities, as these features are often associated with enhanced biological activity and selectivity.

One of the most compelling aspects of N-[(3-bromocyclobutyl)methyl]butanamide is its potential utility in the synthesis of bioactive molecules. The bromocyclobutyl group serves as a versatile handle for further functionalization, allowing chemists to modify the compound into more complex structures with tailored pharmacological properties. This flexibility has made it a valuable building block in the creation of new drug candidates targeting various therapeutic areas.

Recent research has highlighted the importance of understanding the structural-activity relationships (SAR) of compounds like N-[(3-bromocyclobutyl)methyl]butanamide. By systematically modifying its molecular framework, researchers aim to identify derivatives that exhibit improved efficacy and reduced toxicity. Studies have shown that the incorporation of brominated cycloalkyl groups can enhance binding affinity to biological targets, making this class of compounds particularly attractive for drug discovery efforts.

In addition to its synthetic utility, N-[(3-bromocyclobutyl)methyl]butanamide has been investigated for its potential role in modulating biological pathways. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, leading to effects that could be beneficial in treating certain diseases. For instance, its structural features are reminiscent of molecules known to influence neurotransmitter systems, which opens up possibilities for applications in neuropharmacology.

The synthesis of N-[(3-bromocyclobutyl)methyl]butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture efficiently. These methods not only highlight the compound's synthetic challenge but also underscore the sophistication of modern chemical synthesis methodologies.

As interest in innovative drug development continues to grow, compounds like N-[(3-bromocyclobutyl)methyl]butanamide are expected to play an increasingly important role in medicinal chemistry. Their unique structural features and potential biological activities make them valuable tools for researchers seeking to discover new therapeutic agents. By leveraging cutting-edge synthetic strategies and exploring their pharmacological profiles, scientists are paving the way for next-generation pharmaceuticals.

The future prospects for N-[(3-bromocyclobutyl)methyl]butanamide are bright, with ongoing studies aimed at elucidating its mechanism of action and expanding its applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical benefits. As our understanding of this compound deepens, it is likely to emerge as a key player in the quest for novel treatments across multiple disease indications.